2,3-Dimethylphenyl undecanoate

• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (2,3-dimethylphenyl) undecanoate
• InChI: InChI=1S/C19H30O2/c1-4-5-6-7-8-9-10-11-15-19(20)21-18-14-12-13-16(2)17(18)3/h12-14H,4-11,15H2,1-3H3
• InChI Key: LODHKDUAGZKWFI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC(=O)OC1=CC=CC(=C1C)C

Description

2,3-Dimethylphenyl undecanoate is an ester derived from undecanoic acid (C₁₁H₂₂O₂) and 2,3-dimethylphenol (C₈H₁₀O). The compound features a long aliphatic chain (undecanoate) esterified to a substituted aromatic ring (2,3-dimethylphenyl group). For instance, 2,3-dimethylphenyl benzoate (a related ester with a shorter acyl group) exhibits NMR spectral characteristics (¹H and ¹³C) that suggest similar electronic environments for the aromatic substituents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Molecular Structure

2,3-Dimethylphenyl Benzoate

• Structure: Benzoic acid esterified with 2,3-dimethylphenol.
• Key Differences: Shorter acyl chain (C₇ vs. C₁₁) compared to undecanoate.
• Impact: Reduced lipophilicity and lower molecular weight (≈242 g/mol vs. ≈280 g/mol estimated for the undecanoate). NMR data (¹H and ¹³C) for this compound highlight deshielding effects on the aromatic protons due to electron-withdrawing ester groups .

Methyl Undecanoate

• Structure: Undecanoic acid esterified with methanol.
• Key Differences : Lacks aromatic substitution, resulting in simpler solubility profiles (higher water solubility due to the methyl group).
• Impact: Used as a reference in gas chromatography normalization due to its predictable retention behavior .

Acetamide Derivatives (e.g., 2-Chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide)

• Structure : Amide functional group with 2,3-dimethylphenyl substituents.
• Key Differences : Amides exhibit higher polarity and hydrogen-bonding capacity compared to esters.
• Impact : Used as herbicides or pesticides, emphasizing the role of the 2,3-dimethylphenyl group in biological activity .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Functional Group	Boiling Point (°C)	Solubility (Water)	Key Applications
2,3-Dimethylphenyl undecanoate*	≈280	Ester	~300 (estimated)	Low	Plasticizers, surfactants
2,3-Dimethylphenyl benzoate	242.27	Ester	290–310	Insoluble	NMR reference standards
Methyl undecanoate	200.32	Ester	243–245	Slightly soluble	GC calibration
2,3-Dimethylphenyl acetamide derivatives	240–280	Amide	180–220	Low to moderate	Pesticides

*Estimated based on analogous compounds.

Research Findings and Challenges

• Thermal Stability: Esters with aromatic groups (e.g., 2,3-dimethylphenyl benzoate) exhibit higher thermal stability than aliphatic esters, suggesting similar advantages for the undecanoate derivative .
• Biological Activity: While amides with 2,3-dimethylphenyl groups show pesticidal activity, esters like the undecanoate are less likely to exhibit toxicity due to their hydrolytic instability in biological systems .
• Analytical Challenges : Differentiation of isomers (e.g., 2,3- vs. 2,4-dimethylphenyl esters) requires advanced spectroscopic techniques, as highlighted in NMR studies of related compounds .

Q & A

Basic: What are the recommended methods for synthesizing 2,3-dimethylphenyl undecanoate with high purity?

Methodological Answer:
Synthesis typically involves esterification between 2,3-dimethylphenol and undecanoyl chloride under anhydrous conditions. Key steps include:

• Catalyst Selection: Use DMAP (4-dimethylaminopyridine) to enhance reaction efficiency .
• Purification: Column chromatography (silica gel, hexane/ethyl acetate gradient) ensures removal of unreacted phenol and acid byproducts. Purity validation via GC-MS (e.g., methyl ester derivatives as benchmarks, see methyl undecanoate protocols ).
• Yield Optimization: Monitor reaction progress using TLC and adjust stoichiometric ratios (1:1.2 phenol:acyl chloride) to compensate for volatility losses.

Basic: How can the structural integrity of 2,3-dimethylphenyl undecanoate be confirmed post-synthesis?

Methodological Answer:
A multi-technique approach is recommended:

• NMR Spectroscopy: $^1 \text{H}$ and $^{13} \text{C}$ NMR to verify ester linkage (e.g., carbonyl resonance at ~170 ppm) and aromatic/alkyl substituents .
• Mass Spectrometry: High-resolution ESI-MS or EI-MS to confirm molecular ion ([M+H]$^+$) and fragmentation patterns. Compare with NIST reference data for undecane derivatives .
• X-ray Crystallography: If crystals are obtainable, use SHELXL for refinement (e.g., hydrogen-bonding networks in related 2,3-dimethylphenyl compounds ).

Basic: What analytical techniques are suitable for assessing purity and stability in solution?

Methodological Answer:

• HPLC-PDA: Reverse-phase C18 columns with acetonitrile/water gradients (70:30 to 95:5) resolve ester peaks from degradation products. Monitor UV absorption at 254 nm .
• Thermogravimetric Analysis (TGA): Determine thermal stability (decomposition onset temperature) under nitrogen atmosphere .
• Accelerated Stability Testing: Store solutions in dark vials at 40°C/75% RH for 4 weeks; analyze for hydrolytic degradation via $^1 \text{H}$ NMR .

Advanced: How do steric effects from the 2,3-dimethylphenyl group influence the compound’s reactivity in esterase-mediated hydrolysis?

Methodological Answer:

• Kinetic Assays: Compare hydrolysis rates with non-methylated analogs using porcine liver esterase. Use LC-MS to quantify undecanoic acid release .
• Molecular Dynamics Simulations: Model interactions between the dimethyl groups and esterase active sites (e.g., steric hindrance reduces substrate binding affinity) .
• Isotopic Labeling: Synthesize $^{13} \text{C}$-labeled esters to track bond cleavage via $^{13} \text{C}$-NMR .

Advanced: What strategies mitigate crystallinity issues during X-ray diffraction studies of 2,3-dimethylphenyl undecanoate?

Methodological Answer:

• Crystal Engineering: Co-crystallize with thiourea derivatives (e.g., 1-(2,3-dimethylphenyl)-3-phenylthiourea ) to stabilize lattice via π-π stacking.
• Low-Temperature Data Collection: Collect data at 100 K to reduce thermal motion artifacts. Use SHELXD for phase resolution and SHELXL for refinement .
• Twinned Data Handling: Apply Hooft/Y parameter tests in SHELXPRO to correct for pseudo-merohedral twinning .

Advanced: How can computational methods predict the compound’s interactions in lipid bilayer systems?

Methodological Answer:

• Molecular Dynamics (MD): Simulate insertion into DPPC bilayers using GROMACS. Parameterize force fields with NIST-derived bond lengths/angles .
• Free Energy Calculations: Use umbrella sampling to determine partition coefficients (log P) between octanol/water phases .
• QSAR Modeling: Corrogate methyl group positions with membrane permeability using 3D descriptors (e.g., polar surface area) .

Advanced: What are the challenges in detecting trace degradation products of 2,3-dimethylphenyl undecanoate in environmental samples?

Methodological Answer:

• SPME-GC-MS: Optimize fiber coatings (e.g., PDMS/DVB) for volatile degradation products (e.g., 2,3-dimethylphenol). Use SIM mode to enhance sensitivity .
• Derivatization: Convert polar degradation byproducts (e.g., undecanoic acid) to trimethylsilyl esters for GC-MS analysis .
• Matrix Interference Mitigation: Employ SPE cartridges (C18) to isolate analytes from complex matrices like soil extracts .